Cas no 2028307-97-1 (tert-Butyl ((1H-pyrazol-1-yl)((2,2,2-trifluoroacetyl)imino)methyl)carbamate)

• Product Name: tert-Butyl ((1H-pyrazol-1-yl)((2,2,2-trifluoroacetyl)imino)methyl)carbamate
• CAS No: 2028307-97-1
• MF: C₁₁H₁₃F₃N₄O₃
• MW: 306.241132497787
• CID: 5086532
• PubChem ID: 142584940
• Update Time: 2025-10-29

tert-Butyl ((1H-pyrazol-1-yl)((2,2,2-trifluoroacetyl)imino)methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[1H-pyrazol-1-yl[(2,2,2-trifluoroacetyl)imino]methyl]-, 1,1-dimethylethyl ester
• tert-Butyl ((1H-pyrazol-1-yl)((2,2,2-trifluoroacetyl)imino)methyl)carbamate
• 2028307-97-1
• JLMUJVVPAITXSJ-UHFFFAOYSA-N
• tert-butyl (NE)-N-[pyrazol-1-yl-[(2,2,2-trifluoroacetyl)amino]methylidene]carbamate
• SCHEMBL22280159

• Inchi： 1S/C11H13F3N4O3/c1-10(2,3)21-9(20)17-8(18-6-4-5-15-18)16-7(19)11(12,13)14/h4-6H,1-3H3,(H,16,17,19,20)
• InChI Key： JLMUJVVPAITXSJ-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC(N1C=CC=N1)=NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 306.09397478g/mol
• Monoisotopic Mass: 306.09397478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 85.6Ų

Additional information on tert-Butyl ((1H-pyrazol-1-yl)((2,2,2-trifluoroacetyl)imino)methyl)carbamate

Comprehensive Guide to tert-Butyl ((1H-pyrazol-1-yl)((2,2,2-trifluoroacetyl)imino)methyl)carbamate (CAS No. 2028307-97-1)

tert-Butyl ((1H-pyrazol-1-yl)((2,2,2-trifluoroacetyl)imino)methyl)carbamate (CAS No. 2028307-97-1) is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of carbamate derivatives, which are widely recognized for their versatility in drug discovery and material science. With the increasing demand for novel heterocyclic compounds in medicinal chemistry, this molecule stands out due to its unique structural features, including a pyrazole ring and a trifluoroacetyl imino group.

The compound’s CAS number 2028307-97-1 serves as a unique identifier, ensuring precise tracking in scientific databases and regulatory documentation. Researchers and industry professionals often search for tert-butyl carbamate derivatives due to their role as intermediates in synthesizing bioactive molecules. The presence of the 1H-pyrazol-1-yl moiety enhances its potential applications in designing kinase inhibitors and other therapeutic agents, aligning with current trends in targeted drug development.

One of the most searched topics related to this compound is its synthetic utility. Scientists frequently inquire about efficient synthesis routes for tert-Butyl ((1H-pyrazol-1-yl)((2,2,2-trifluoroacetyl)imino)methyl)carbamate, as it serves as a precursor for more complex molecules. Recent advancements in green chemistry have also sparked interest in optimizing its production to minimize environmental impact. Additionally, the trifluoroacetyl group in its structure contributes to its stability and reactivity, making it a valuable building block in organofluorine chemistry.

The applications of CAS 2028307-97-1 extend beyond pharmaceuticals. Its derivatives are explored in agrochemical formulations, particularly in developing next-generation pesticides and herbicides. The pyrazole scaffold is known for its herbicidal activity, and modifications with the tert-butyl carbamate group can enhance selectivity and efficacy. This aligns with the growing need for sustainable crop protection solutions, a hot topic in agricultural research.

From a market perspective, the demand for tert-Butyl ((1H-pyrazol-1-yl)((2,2,2-trifluoroacetyl)imino)methyl)carbamate is expected to rise, driven by its relevance in drug discovery pipelines and agrochemical innovation. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of research institutions and industrial laboratories. Its patent landscape is also evolving, with several filings highlighting its utility in novel therapeutic and agricultural applications.

In summary, tert-Butyl ((1H-pyrazol-1-yl)((2,2,2-trifluoroacetyl)imino)methyl)carbamate (CAS No. 2028307-97-1) is a compound of high interest due to its structural uniqueness and multidisciplinary applications. Whether you are a researcher exploring heterocyclic chemistry or an industry professional seeking advanced chemical intermediates, this compound offers promising opportunities for innovation and development.